3,3',5'-Trifluoro-[1,1'-biphenyl]-4-carboxylic acid

• IUPAC Name: 4-(3,5-difluorophenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C13H7F3O2/c14-9-3-8(4-10(15)6-9)7-1-2-11(13(17)18)12(16)5-7/h1-6H,(H,17,18)
• InChI Key: QLAKXJKAHWLDKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)F)F)F)C(=O)O
• Molecular Formula: C13H7F3O2
• DSSTOX Substance ID: DTXSID70681123
• Molecular Weight: 252.19 g/mol
• CAS RN: 1184828-51-0

Description

Synthesis Analysis

An efficient and practical method has been reported for accessing 3’,4’,5’-trifluoro-[1,1’-biphenyl]-2-amine, a key intermediate for Fluxapyroxad. . This process was an improvement in the manufacture of biphenyl compounds by Suzuki–Miyaura coupling, which enabled catalyst loading as low as 0.04 mol%.

Chemical Reactions Analysis

The synthesis of 3’,4’,5’-trifluoro-[1,1’-biphenyl]-2-amine involves a Suzuki–Miyaura coupling. This is a type of palladium or nickel-catalyzed cross-coupling reaction, which has been extensively utilized due to the large substrate scope and milder conditions involved.

Scientific Research Applications

1. Organic Chemistry - Synthesis of Fluxapyroxad Fluxapyroxad is a fungicide that has a trifluoromethyl group incorporated. The compound “3,3’,5’-Trifluoro-[1,1’-biphenyl]-4-carboxylic acid” is a key intermediate in the synthesis of Fluxapyroxad. The specific methods of application or experimental procedures for this synthesis are not detailed in the available sources. The outcome of this application is the production of Fluxapyroxad, a fungicide used in agriculture.

2. Organic Chemistry - Trifluoromethylation The trifluoromethyl group is of some importance in the pharmaceutical industry and agrochemicals. While “3,3’,5’-Trifluoro-[1,1’-biphenyl]-4-carboxylic acid” is not specifically mentioned, it’s possible that it could be used in trifluoromethylation reactions due to the presence of the trifluoromethyl group. The specific methods of application or experimental procedures for this are not detailed in the available sources. The outcome of this application is the production of trifluoromethylated compounds, which are used in various pharmaceuticals and agrochemicals.

3. Organic Chemistry - Suzuki–Miyaura Coupling The Suzuki–Miyaura coupling is a type of palladium-catalyzed cross-coupling reaction that forms a carbon-carbon bond from a boron compound and an organic halide. While “3,3’,5’-Trifluoro-[1,1’-biphenyl]-4-carboxylic acid” is not specifically mentioned, it’s possible that it could be used in this reaction due to the presence of the boron reagent. The specific methods of application or experimental procedures for this are not detailed in the available sources. The outcome of this application is the production of biaryl compounds, which are used in various pharmaceuticals and agrochemicals.

4. Agriculture - Fluxapyroxad Fungicide Fluxapyroxad is a fungicide used in agriculture. The compound “3,3’,5’-Trifluoro-[1,1’-biphenyl]-4-carboxylic acid” is a key intermediate in the synthesis of Fluxapyroxad. The specific methods of application or experimental procedures for this synthesis are not detailed in the available sources. The outcome of this application is the production of Fluxapyroxad, a fungicide used in agriculture.

Future Directions

Thermotropic liquid crystals such as 3,4,5-trifluoro-4′-(trans-4-propylcyclohexyl)biphenyl have been found to enable large-area perovskite films that are uniform, low in defects, and stable against environmental stress factors. This suggests potential future directions for the use of trifluoro compounds in the development of efficient and stable perovskite solar modules.